(3R,5S)-Atorvastatin Sodium Salt
(3R,5S)-Atorvastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
131275-93-9
VCID:
VC0029406
InChI:
InChI=1S/C33H35FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1/t26-,27+;/m0./s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+]
Molecular Formula:
C₃₃H₃₄FN₂NaO₅
Molecular Weight:
580.62
(3R,5S)-Atorvastatin Sodium Salt
CAS No.: 131275-93-9
Reference Standards
VCID: VC0029406
Molecular Formula: C₃₃H₃₄FN₂NaO₅
Molecular Weight: 580.62
| CAS No. | 131275-93-9 |
|---|---|
| Product Name | (3R,5S)-Atorvastatin Sodium Salt |
| Molecular Formula | C₃₃H₃₄FN₂NaO₅ |
| Molecular Weight | 580.62 |
| IUPAC Name | sodium;(3R,5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C33H35FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1/t26-,27+;/m0./s1 |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+] |
| Synonyms | (βR,δS)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid Sodium Salt; |
| PubChem Compound | 46780494 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume